Colossolactone B

• Molecular Formula: C32H48O5
• Molecular Weight: 512.7 g/mol
• IUPAC Name: [(3S,5R,10R,13R,14R,17R)-3-hydroxy-4,4,13,14-tetramethyl-17-[(1S)-1-(5-methyl-6-oxo-2,3-dihydropyran-2-yl)ethyl]-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-10-yl]methyl acetate
• InChI: InChI=1S/C32H48O5/c1-19-8-10-25(37-28(19)35)20(2)22-12-15-31(7)23-9-11-26-29(4,5)27(34)14-17-32(26,18-36-21(3)33)24(23)13-16-30(22,31)6/h8,20,22,25-27,34H,9-18H2,1-7H3/t20-,22+,25?,26-,27-,30+,31-,32-/m0/s1
• InChI Key: OPECNRIVPMYGNT-GBMWFCEBSA-N
• Isomeric SMILES: CC1=CCC(OC1=O)[C@@H](C)[C@H]2CC[C@@]3([C@@]2(CCC4=C3CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)COC(=O)C)C)C
• Canonical SMILES: CC1=CCC(OC1=O)C(C)C2CCC3(C2(CCC4=C3CCC5C4(CCC(C5(C)C)O)COC(=O)C)C)C
• synonyms: colossolactone B

Description

Colossolactone B is a natural product found in Ganoderma and Ganoderma colossus with data available.

Scientific Research Applications

• Antibacterial Properties : A study conducted by Ofodile et al. (2012) evaluated the antibacterial properties of compounds isolated from Ganoderma colossum, including Colossolactone B. However, it was found that this compound did not exhibit antibacterial activity against the tested bacteria (Ofodile et al., 2012).

• Potential in Cancer Therapy : Chen et al. (2016) explored the effects of a related compound, Colossolactone H, from Ganoderma colossum on lung cancer cells. While this study did not focus on this compound specifically, it suggests that similar compounds from the same mushroom may have potential applications in cancer therapy (Chen et al., 2016).

• Antimalarial Activity : Research by Lakornwong et al. (2014) included this compound among other compounds isolated from Ganoderma sp. KM01. They found that some of these compounds, though not specifically this compound, exhibited antimalarial activity (Lakornwong et al., 2014).

• Inhibition of HIV-1 Protease : A study by El Dine et al. (2008) on lanostane triterpenes, including this compound, from Ganoderma colossum, evaluated their potential to inhibit HIV-1 protease. This study provides insights into the potential use of this compound in therapeutic applications related to HIV (El Dine et al., 2008).

• Synergistic Anticancer Properties : Algehani et al. (2021) examined the effect of Colossolactone G, a compound similar to this compound, in combination with cancer drugs against colorectal cancer cells. This study indicates the potential of this compound in cancer therapy, especially in combination with other drugs (Algehani et al., 2021).